Cas no 1210925-63-5 (methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate)

Methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate is a specialized organic compound featuring a benzoate ester core linked to a thiophene-containing carbamoylformamido moiety. Its unique structure combines aromatic and heterocyclic components, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both ester and amide functionalities enhances its reactivity, allowing for further derivatization under mild conditions. The thiophene ring contributes to electronic diversity, potentially improving binding affinity in biologically active molecules. This compound is particularly useful in medicinal chemistry for designing novel drug candidates, owing to its balanced lipophilicity and structural versatility. Proper handling under controlled conditions is recommended due to its reactive groups.

methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate structure

1210925-63-5 structure

Product Name:methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate

CAS No:1210925-63-5

MF:C₁₇H₁₈N₂O₄S

MW:346.400823116302

CID:5983409

PubChem ID:45555247

Update Time:2025-11-05

methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate
- DNVSVNORAQFNAV-UHFFFAOYSA-N
- methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate
- F5831-2621
- methyl 4-[[2-oxo-2-(1-thiophen-2-ylpropan-2-ylamino)acetyl]amino]benzoate
- 1210925-63-5
- methyl 4-(2-oxo-2-((1-(thiophen-2-yl)propan-2-yl)amino)acetamido)benzoate
- VU0521980-1
- AKOS024520226
- Inchi： 1S/C17H18N2O4S/c1-11(10-14-4-3-9-24-14)18-15(20)16(21)19-13-7-5-12(6-8-13)17(22)23-2/h3-9,11H,10H2,1-2H3,(H,18,20)(H,19,21)
- InChI Key： DNVSVNORAQFNAV-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(NC(C(=O)NC(C)CC2SC=CC=2)=O)C=C1

Computed Properties

Exact Mass: 346.09872823g/mol
Monoisotopic Mass: 346.09872823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 464
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 113Å²

methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5831-2621-2μmol	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	2μmol	$57.0	2023-09-09
Life Chemicals	F5831-2621-5μmol	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	5μmol	$63.0	2023-09-09
Life Chemicals	F5831-2621-10μmol	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	10μmol	$69.0	2023-09-09
Life Chemicals	F5831-2621-1mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	1mg	$54.0	2023-09-09
Life Chemicals	F5831-2621-2mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	2mg	$59.0	2023-09-09
Life Chemicals	F5831-2621-3mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	3mg	$63.0	2023-09-09
Life Chemicals	F5831-2621-4mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	4mg	$66.0	2023-09-09
Life Chemicals	F5831-2621-5mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	5mg	$69.0	2023-09-09
Life Chemicals	F5831-2621-10mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	10mg	$79.0	2023-09-09
Life Chemicals	F5831-2621-15mg	methyl 4-({[1-(thiophen-2-yl)propan-2-yl]carbamoyl}formamido)benzoate	1210925-63-5	15mg	$89.0	2023-09-09

methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate Related Literature

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Related Categories

Additional information on methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate

Exploring the Chemistry and Applications of Methyl 4-({1-(Thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate (CAS No. 1210925-63-5)

In the realm of organic chemistry, methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate (CAS No. 1210925-63-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, incorporating a thiophene ring and a benzoate moiety, has garnered attention in pharmaceutical and material science research. Its molecular architecture, which combines aromatic and heterocyclic components, makes it a versatile candidate for further exploration.

The compound's systematic name, methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate, highlights its intricate structure. The presence of a thiophene ring—a five-membered heterocycle containing sulfur—imparts distinct electronic properties, while the benzoate ester group enhances solubility and reactivity. Researchers are particularly intrigued by its potential as a building block for drug discovery and functional materials, given its ability to participate in diverse chemical reactions.

Recent trends in organic synthesis and medicinal chemistry have fueled interest in compounds like methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamido)benzoate. Searches for "thiophene derivatives in drug design" and "ester-based bioactive molecules" reflect the growing demand for innovative chemical entities. This compound's CAS No. 1210925-63-5 is often queried in databases, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, the compound's carbamoyl and formamido functionalities offer opportunities for further derivatization. These groups are pivotal in constructing peptide mimetics and small-molecule inhibitors, aligning with current research on targeted therapies. Its methyl benzoate segment also resonates with studies on biodegradable polymers and green chemistry, addressing environmental concerns.

In conclusion, methyl 4-({1-(thiophen-2-yl)propan-2-ylcarbamoyl}formamido)benzoate (CAS No. 1210925-63-5) exemplifies the intersection of structural complexity and practical utility. As researchers continue to explore its properties, this compound may unlock new avenues in therapeutic development and advanced materials, meeting the evolving needs of science and technology.